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Compound of Interest

Compound Name: (Rac)-RK-682

Cat. No.: B15577566 Get Quote

(Rac)-RK-682, a potent inhibitor of protein tyrosine phosphatases, requires careful handling

and disposal to ensure laboratory safety and environmental protection.[1] While it is classified

as not a hazardous substance or mixture, adherence to proper disposal protocols is essential.

[1] This guide provides detailed procedures for the safe disposal of (Rac)-RK-682 in a

laboratory setting.

Chemical and Physical Properties
A summary of the key properties of (Rac)-RK-682 is provided in the table below for quick

reference. This information is critical for assessing potential hazards and ensuring compatible

disposal methods.

Property Value

CAS Number 150627-37-5

Molecular Formula C21H36O5

Molecular Weight 368.5 g/mol [1]

Appearance White to tan solid powder

Solubility

Soluble in DMSO, heptane, and xylene (≥8

mg/ml)[1]; Soluble in ethanol, methanol, DMF[2]

[3]

Storage Temperature -20°C[1][2][4]
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Personal Protective Equipment (PPE)
Before handling (Rac)-RK-682 for disposal, it is imperative to wear appropriate personal

protective equipment to prevent accidental exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Disposal of Unused (Rac)-RK-682 (Solid)
For the disposal of expired or unwanted solid (Rac)-RK-682, follow these steps:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines on chemical waste disposal. Regulations can vary

significantly by location.

Waste Classification: While RK-682 is not classified as hazardous, it should be treated as

chemical waste. Do not dispose of solid RK-682 in regular trash.

Packaging:

Place the solid (Rac)-RK-682 in a clearly labeled, sealed container.

The label should include the chemical name "(Rac)-RK-682," the quantity, and any known

hazards (though none are officially listed).

Waste Collection: Arrange for a pickup of the chemical waste through your institution's EHS

department.

Disposal of Solutions Containing (Rac)-RK-682
Solutions containing (Rac)-RK-682, such as experimental buffers, must also be disposed of as

chemical waste.

Segregation: Do not mix solutions containing (Rac)-RK-682 with other waste streams unless

permitted by your institution's EHS guidelines.
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Container:

Use a designated, leak-proof container for liquid chemical waste.

The container should be clearly labeled with the contents, including "(Rac)-RK-682," the

solvent(s) used (e.g., DMSO, ethanol), and the approximate concentration.

pH Neutralization: If the solution is highly acidic or basic, neutralize it to a pH between 6 and

8 before disposal, provided this does not cause a reaction with the other components.

Collection: Store the waste container in a designated satellite accumulation area until it is

collected by your institution's EHS personnel.

Decontamination of Labware
Glassware and other lab equipment that have come into contact with (Rac)-RK-682 should be

decontaminated before being washed for reuse.

Rinsing: Rinse the contaminated labware with a suitable solvent in which RK-682 is soluble,

such as ethanol or methanol.

Rinsate Disposal: Collect the initial rinsate as chemical waste and dispose of it according to

the procedures for liquid waste containing (Rac)-RK-682.

Washing: After the initial rinse, the labware can be washed with soap and water as usual.

Spill Management
In the event of a spill of solid (Rac)-RK-682:

Area Evacuation: If the spill is large or the dust is airborne, evacuate the immediate area.

PPE: Wear appropriate PPE, including respiratory protection if dust is present.

Containment:

For a solid spill, gently cover the area with a damp paper towel to avoid generating dust.

Carefully scoop the material into a labeled waste container.
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Cleaning: Clean the spill area with a solvent-soaked cloth (e.g., ethanol), followed by soap

and water.

Waste Disposal: Dispose of all cleanup materials as chemical waste.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of (Rac)-RK-682.
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Caption: Logical workflow for the proper disposal of (Rac)-RK-682.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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